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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

protocols for Trimethylboron-d9. The following sections outline the chemical and physical

properties, associated hazards, and essential procedures for the safe use of this compound in

a laboratory setting. Adherence to these guidelines is crucial for minimizing risks and ensuring

a safe research environment.

Quantitative Data Summary
The physical and chemical properties of Trimethylboron-d9 are summarized in the tables

below. Data for the non-deuterated analog, Trimethylboron, is also provided for comparison

where available.

Table 1: Physical and Chemical Properties
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Property Trimethylboron-d9 Trimethylboron

Molecular Formula C₃D₉B C₃H₉B

Molecular Weight 64.97 g/mol [1][2][3] 55.91 g/mol [4]

Appearance Colorless gas[2] Colorless gas[5]

Odor Repulsive, suffocating[5] Repulsive, suffocating[5]

Boiling Point -20.2 °C[2] -20.2 °C[4][5]

Melting Point -161.5 °C[2] -161.5 °C[4][5]

Vapor Pressure Not available 907 mmHg at 25°C[4]

Vapor Density 2.3 g/L (vapor, vs. air)[2] 2.3 (vs. air)[6]

Density Not available 0.625 g/cm³ (liquid)[4]

Solubility in Water
Not applicable (reacts

violently)[5]
Reacts violently[5]

Table 2: Hazard Information

Hazard Category Classification

GHS Pictograms 🔥, 💀, corrosive

GHS Signal Word Danger[7]

GHS Hazard Statements

H220: Extremely flammable gas.[7] H314:

Causes severe skin burns and eye damage.[7]

H331: Toxic if inhaled. H280: Contains gas

under pressure; may explode if heated.[7]

NFPA 704 Rating Health: 4, Flammability: 4, Reactivity: 3[5]

Experimental Protocols
The safe handling of Trimethylboron-d9, a pyrophoric and toxic gas, necessitates meticulous

planning and execution. The following protocols are based on established procedures for
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handling air-sensitive and pyrophoric materials.

General Handling Precautions
Risk Assessment: Before any new procedure, a thorough risk assessment must be

conducted.

Work Area: All manipulations of Trimethylboron-d9 must be performed in a well-ventilated

area, inside a certified chemical fume hood or a glovebox.[3][6] The work area should be free

of clutter and flammable materials.

Inert Atmosphere: Due to its pyrophoric nature, Trimethylboron-d9 must be handled under

an inert atmosphere (e.g., argon or nitrogen) to prevent contact with air and moisture.[3][4]

Never Work Alone: Never handle Trimethylboron-d9 while working alone.[3][8] A second

person should be present and aware of the hazards.

Personal Protective Equipment (PPE): Appropriate PPE is mandatory. Refer to the PPE

Selection Workflow diagram (Figure 2) for detailed guidance.

Gas Cylinder Handling
Inspection: Upon receipt, visually inspect the cylinder and valve for any signs of damage.

Securing the Cylinder: Cylinders must be securely strapped or chained to a stable surface,

such as a wall or a workbench.

Transportation: Use a cylinder cart for transporting gas cylinders. Do not roll or drag them.

Regulator: Use a regulator approved for corrosive and flammable gases. Ensure the threads

on the regulator and cylinder valve are compatible.

Leak Testing: After connecting the regulator, perform a leak test using an inert gas and a

suitable leak detection solution (e.g., Snoop).

Performing a Reaction with Trimethylboron-d9
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This protocol outlines the transfer of Trimethylboron-d9 from a lecture bottle to a reaction

vessel using a Schlenk line.

System Preparation:

Assemble and clamp the reaction glassware (e.g., a three-neck flask with a condenser,

dropping funnel, and septum) on the Schlenk line.

Ensure all glassware is oven-dried and free of moisture.[9]

Cycle the system between vacuum and inert gas at least three times to remove air and

moisture.[4]

Gas Transfer:

Connect the Trimethylboron-d9 lecture bottle to the Schlenk line via a stainless steel or

other compatible tubing.

With the inert gas flowing through the line to a bubbler, slowly open the cylinder valve.

Control the flow of Trimethylboron-d9 into the reaction vessel using a needle valve or

mass flow controller.

Monitor the reaction temperature and pressure continuously.

Reaction Quenching and Work-up:

Upon completion, close the cylinder valve.

Purge the system with inert gas to remove any residual Trimethylboron-d9.

Carefully and slowly quench any unreacted Trimethylboron-d9 by adding a high-boiling

point alcohol (e.g., isopropanol or tert-butanol) at a low temperature.

Proceed with the standard aqueous work-up only after ensuring all pyrophoric material has

been safely quenched.

Storage and Disposal
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Storage:

Store Trimethylboron-d9 cylinders in a cool, dry, well-ventilated area away from

incompatible materials such as oxidizers and water.[6]

The storage area should be designated for toxic and flammable gases.

Ensure the valve cap is securely in place when the cylinder is not in use.

Disposal:

Unused Trimethylboron-d9 must be disposed of as hazardous waste.

Residual gas in empty cylinders should be carefully vented through a scrubbing system

containing a suitable neutralizing agent.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Emergency Procedures
Small Gas Leak:

If a small leak is detected and it is safe to do so, close the cylinder valve.

Increase ventilation in the fume hood.

Evacuate the immediate area.

Large Gas Leak or Fire:

Do not attempt to extinguish a fire involving Trimethylboron-d9 unless the gas flow can

be stopped first.[10]

If the gas flow cannot be stopped, evacuate the laboratory immediately and activate the

fire alarm.

Call emergency services and inform them of the nature of the hazard.

Personal Exposure:
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Inhalation: Move the affected person to fresh air immediately. Seek urgent medical

attention.

Skin Contact: If the gas ignites, it can cause thermal burns. Douse the affected area with

copious amounts of water and seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Visualizations
The following diagrams illustrate key safety workflows for handling Trimethylboron-d9.

Hierarchy of Controls for Trimethylboron-d9

Elimination
(Most Effective)

Substitution

Use a less hazardous alternative if possible

Engineering Controls

Isolate people from the hazard

Administrative Controls

Change the way people work

Personal Protective Equipment
(Least Effective)

Protect the worker with PPE
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Click to download full resolution via product page

Caption: Hierarchy of Controls for Managing Trimethylboron-d9 Risks.

PPE Selection for Trimethylboron-d9 Handling

Start: Assess Task

Handling Pyrophoric Gas?

Body Protection:
- Flame-resistant lab coat

- Long pants and closed-toe shoes

Yes

End: Proceed with Task

No

Hand Protection:
- Chemical-resistant gloves (e.g., nitrile)

- Flame-resistant outer gloves for transfers

Eye/Face Protection:
- Safety glasses with side shields (minimum)

- Chemical splash goggles
- Face shield for transfers

Respiratory Protection:
- Use in a fume hood or glovebox
- SCBA for emergency response
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Caption: PPE Selection Workflow for Trimethylboron-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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